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Compound of Interest

Compound Name: 2-Methylbiphenyl

Cat. No.: B1362416

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 2-
methylbiphenyl (CAS 643-58-3), a key intermediate in various chemical syntheses. It is
intended to assist researchers, scientists, and drug development professionals in sourcing this
compound and understanding the methodologies for its quality assessment. This document
outlines major suppliers, available purities, and a detailed experimental protocol for purity
determination by gas chromatography.

Commercial Availability and Suppliers

2-Methylbiphenyl is readily available from a variety of chemical suppliers, ranging from large
multinational corporations to more specialized chemical providers. The compound is typically
offered in various grades of purity and quantities to suit different research and development
needs. Below is a summary of prominent suppliers and their typical product offerings.

Table 1: Commercial Suppliers of 2-Methylbiphenyl
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Supplier Typical Purity Available Quantities
Thermo Scientific Chemicals

(formerly Alfa Aesar) 8% > 9

Fisher Scientific 98% Varies

Sigma-Aldrich (Merck) 97% Varies

TCI (Tokyo Chemical Industry) >95.0% (GC) 19,59

BOC Sciences >95.0% (GC) Research and bulk quantities
Capot Chemical Not specified Varies

P&S Chemicals 99% Varies

CP Lab Safety min 97% 1lg

Note: Availability, purity, and quantities are subject to change. It is recommended to consult the
suppliers' websites for the most current information.

Quality Control: Experimental Protocol for Purity
Determination by Gas Chromatography (GC-FID)

The purity of 2-methylbiphenyl is most commonly determined by gas chromatography with
flame ionization detection (GC-FID). This method is suitable for separating 2-methylbiphenyl
from potential impurities such as isomers (3- and 4-methylbiphenyl), biphenyl, and residual
starting materials from synthesis. While specific methods may vary between suppliers, the
following protocol outlines a robust and reproducible methodology for the quality control
analysis of 2-methylbiphenyl.

Principle

A solution of the 2-methylbiphenyl sample is injected into a gas chromatograph. The
components of the sample are separated based on their boiling points and interactions with the
stationary phase of the GC column. A flame ionization detector (FID) is used for the detection
and quantification of the eluted components. The purity is determined by calculating the area
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percentage of the 2-methylbiphenyl peak relative to the total area of all peaks in the
chromatogram.

Materials and Reagents

e 2-Methylbiphenyl sample

» Solvent: Dichloromethane or Hexane (GC grade or higher)

e GC Vials: 1.5 mL glass autosampler vials with caps and septa
e Microsyringe

Instrumentation

o Gas Chromatograph: Agilent 7890 GC system or equivalent, equipped with a split/splitless
injector and a Flame lonization Detector (FID).

e GC Column: A non-polar capillary column, such as an HP-5/DB-5 (30 m x 0.25 mm ID, 0.25
pum film thickness), is suitable for this analysis.

o Data Acquisition System: Chromatography data software for instrument control, data
acquisition, and processing.

Sample Preparation

o Prepare a stock solution of the 2-methylbiphenyl sample at a concentration of
approximately 1 mg/mL in a suitable volatile organic solvent like dichloromethane or hexane.

[1]

o Ensure the sample is fully dissolved. If any particulate matter is present, centrifuge the
solution before transferring it to a GC vial.[2]

o Transfer the clear solution to a 1.5 mL glass autosampler vial.[2]

Gas Chromatography (GC-FID) Conditions

The following instrumental parameters can be used as a starting point and may be optimized
for a specific instrument and column.
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Table 2: GC-FID Instrumental Parameters

Parameter Value

Injector

Injection Mode Split

Split Ratio 50:1

Injector Temperature 270 °C

Injection Volume 1.0 uL

Column

Column Type HP-5/DB-5 (or equivalent)

Dimensions 30 m x 0.25 mm ID, 0.25 um film thickness

Oven Temperature Program

Initial Temperature

100 °C, hold for 1 minute

Temperature Ramp

15 °C/min to 280 °C

Final Hold Time 5 minutes

Carrier Gas

Gas Helium or Hydrogen

Flow Rate 1.0 mL/min (constant flow)

Detector (FID)

Detector Temperature 280 °C
Hydrogen Flow 30 mL/min
Air Flow 300 mL/min
Makeup Gas (Helium or Nitrogen) 25 mL/min
Data Analysis
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 Integrate all peaks in the chromatogram.
o Calculate the area percent of 2-methylbiphenyl using the following formula:
% Purity = (Area of 2-Methylbiphenyl Peak / Total Area of All Peaks) x 100

o The retention time of 2-methylbiphenyl should be confirmed by analyzing a reference
standard under the same conditions.

Supply Chain and Quality Assurance Workflow

The following diagram illustrates the typical supply chain for 2-methylbiphenyl, from the
manufacturer to the end-user in a research or drug development setting, incorporating the

quality control steps.
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Caption: Supply chain for 2-Methylbiphenyl from manufacturing to research use.

This guide provides a foundational understanding of the commercial landscape and quality
control for 2-methylbiphenyl. For specific applications, it is always recommended to consult
the supplier's documentation and perform appropriate incoming quality checks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial Availability and Quality Control of 2-
Methylbiphenyl: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362416#commercial-availability-and-suppliers-of-2-
methylbiphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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